6-(4-BOC-Aminophenyl)picolinic acid

• IUPAC Name: 6-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C17H18N2O4/c1-17(2,3)23-16(22)18-12-9-7-11(8-10-12)13-5-4-6-14(19-13)15(20)21/h4-10H,1-3H3,(H,18,22)(H,20,21)
• InChI Key: AOVORIWRVJTCDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=NC(=CC=C2)C(=O)O
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol
• CAS No.: 1261936-66-6

Description

6-(4-BOC-Aminophenyl)picolinic acid is a derivative of picolinic acid featuring a tert-butoxycarbonyl (BOC)-protected aminophenyl group at the 6-position of the pyridine ring. The BOC group serves as a protective moiety for the amine, enhancing stability during synthetic processes while allowing subsequent deprotection for functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-BOC-Aminophenyl)picolinic acid typically involves multiple steps:

Protection of the Amino Group: The amino group on the phenyl ring is protected using tert-butoxycarbonyl (BOC) anhydride in the presence of a base such as triethylamine.

Coupling Reaction: The protected aminophenyl compound is then coupled with picolinic acid using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the desired product.

Purification: The final product is purified using techniques such as recrystallization or column chromatography to obtain high purity 6-(4-BOC-Aminophenyl)picolinic acid.

Industrial Production Methods

Industrial production methods for 6-(4-BOC-Aminophenyl)picolinic acid are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves:

Bulk Protection: Large-scale protection of the amino group using BOC anhydride.

Efficient Coupling: Use of automated reactors for the coupling reaction to ensure consistency and efficiency.

High-Throughput Purification: Implementation of high-throughput purification techniques such as high-performance liquid chromatography (HPLC) to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

6-(4-BOC-Aminophenyl)picolinic acid undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions where the BOC group can be replaced by other functional groups.

Deprotection Reactions: The BOC group can be removed under acidic conditions to yield the free amine.

Coupling Reactions: It can be used in coupling reactions to form amide bonds with carboxylic acids or esters.

Common Reagents and Conditions

Deprotection: Trifluoroacetic acid (TFA) is commonly used to remove the BOC group.

Coupling: Reagents like DCC and DMAP are used for coupling reactions.

Substitution: Various nucleophiles can be used for substitution reactions depending on the desired product.

Major Products Formed

Free Amine: Obtained after deprotection of the BOC group.

Amide Derivatives: Formed through coupling reactions with carboxylic acids or esters.

Scientific Research Applications

6-(4-BOC-Aminophenyl)picolinic acid has several scientific research applications:

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Medicinal Chemistry: Investigated for its potential use in drug development due to its ability to form stable amide bonds.

Material Science: Utilized in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 6-(4-BOC-Aminophenyl)picolinic acid involves its ability to form stable amide bonds through coupling reactions. The BOC group protects the amino group during reactions, preventing unwanted side reactions. Upon deprotection, the free amine can interact with various molecular targets, facilitating the formation of desired products .

Comparison with Similar Compounds

Key Observations :

• Synthetic Yields : Carbamoyl derivatives (e.g., compound 15) exhibit higher yields (~74%) compared to sulfonamido analogs (~60%), likely due to milder reaction conditions .
• Functional Group Impact: Phosphonomethyl groups (e.g., 18a) significantly enhance inhibitory activity against MBLs, attributed to stronger metal coordination .

Physicochemical Properties

• Solubility : Methoxy and formylphenyl derivatives exhibit moderate aqueous solubility due to polar substituents, whereas trifluoromethyl analogs show increased lipophilicity (XLogP3: 3.3) .
• Stability : BOC-protected amines are stable under basic conditions but susceptible to acidic deprotection (e.g., HCl in dioxane), a feature critical for controlled functionalization .